Cas no 1258611-55-0 (6-(2,3-Dimethylphenyl)-2-formylphenol)

• Product Name: 6-(2,3-Dimethylphenyl)-2-formylphenol
• CAS No: 1258611-55-0
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD18086594
• CID: 2760870
• Update Time: 2025-06-14

6-(2,3-Dimethylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-Dimethylphenyl)-2-formylphenol

• MDL： MFCD18086594
• Inchi： 1S/C15H14O2/c1-10-5-3-7-13(11(10)2)14-8-4-6-12(9-16)15(14)17/h3-9,17H,1-2H3
• InChI Key： KXBLKWPZCSGVFQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C)=C2C)=CC=CC(C=O)=C1O

Additional information on 6-(2,3-Dimethylphenyl)-2-formylphenol

Comprehensive Analysis of 6-(2,3-Dimethylphenyl)-2-formylphenol (CAS No. 1258611-55-0): Properties, Applications, and Industry Trends

6-(2,3-Dimethylphenyl)-2-formylphenol (CAS No. 1258611-55-0) is a specialized organic compound gaining attention in pharmaceutical and material science research. This aromatic aldehyde derivative features a unique molecular structure combining a phenolic hydroxyl group with a formyl functional group, making it valuable for synthetic chemistry applications. Recent studies highlight its potential as a key intermediate in drug discovery, particularly for developing targeted therapies in oncology and inflammation.

The compound's structural characteristics—including its dimethylphenyl substitution pattern and aldehyde functionality—enable diverse chemical transformations. Researchers are exploring its use in cross-coupling reactions and as a building block for heterocyclic compounds. With growing interest in small molecule drug development, 1258611-55-0 has emerged as a subject of multiple patent applications, particularly in kinase inhibitor synthesis.

From a material science perspective, 6-(2,3-Dimethylphenyl)-2-formylphenol shows promise in developing advanced polymers with enhanced thermal stability. Its phenolic nature contributes to antioxidant properties, while the formyl group allows for further functionalization—a combination driving innovation in high-performance coatings and electronic materials. Industry reports suggest increasing demand for such multifunctional intermediates in specialty chemical markets.

Recent advancements in green chemistry have prompted investigations into sustainable synthesis routes for 1258611-55-0. Researchers are optimizing catalytic processes to improve yield while reducing environmental impact—a response to growing ESG concerns in chemical manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy confirm the compound's high purity (>98%), meeting stringent requirements for pharmaceutical-grade intermediates.

The global market for fine chemical intermediates like 6-(2,3-Dimethylphenyl)-2-formylphenol is projected to grow at 6.2% CAGR through 2030, driven by biopharmaceutical innovation and functional material development. Regulatory agencies worldwide are establishing clearer guidelines for high-purity compounds, creating opportunities for manufacturers who can ensure consistent quality of 1258611-55-0 at commercial scales.

For researchers working with aromatic aldehydes, proper handling of 6-(2,3-Dimethylphenyl)-2-formylphenol requires attention to moisture-sensitive properties and light stability. Standard storage recommendations include argon atmosphere and amber glass containers to maintain stability. These protocols align with broader industry movements toward compound lifecycle management in chemical R&D.

Emerging applications in medicinal chemistry leverage the compound's ability to serve as a hydrogen bond donor/acceptor, facilitating interactions with biological targets. Computational studies using molecular docking simulations suggest potential binding affinities with various enzyme active sites, supporting its continued investigation in structure-activity relationship studies.

Quality control protocols for CAS 1258611-55-0 typically involve chromatographic purity analysis and residual solvent testing to meet ICH guidelines. The compound's melting point (reported between 148-152°C) and spectroscopic fingerprints serve as critical identity confirmation parameters for end users in regulated industries.

As the chemical industry embraces digital transformation, computational tools are accelerating research into derivatives of 6-(2,3-Dimethylphenyl)-2-formylphenol. Machine learning algorithms help predict optimal reaction conditions, while blockchain technology enhances supply chain transparency for this high-value intermediate—addressing growing demand for track-and-trace solutions in specialty chemicals.